Cas no 309272-77-3 (4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)
309272-77-3 structure
Product Name:4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:309272-77-3
MF:C15H19N3OS
MW:289.39586186409
MDL:MFCD01819965
CID:3054135
PubChem ID:696380
Update Time:2025-04-21
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Cyclohexyl-5-(4-methoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
- LS-08354
- 4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
- SMSF0010606
- 4-cyclohexyl-5-(4-methoxyphenyl)-4h-1,2,4-tri-azole-3-thiol
- MFCD01819965
- Oprea1_599329
- CS-0307607
- 4-cyclohexyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-CYCLOHEXYL-5-(4-METHOXY-PHENYL)-4H-(1,2,4)TRIAZOLE-3-THIOL
- SMR000104238
- AKOS001738354
- BIM-0010568.P001
- 309272-77-3
- CBMicro_010579
- CHEBI:121585
- SR-01000521941
- 4H-1,2,4-triazole-3-thiol, 4-cyclohexyl-5-(4-methoxyphenyl)-
- STK711731
- Z56845216
- STK666969
- ALBB-025121
- AG-205/12230069
- ZINC00071456
- Oprea1_091395
- SR-01000525644
- Q27210145
- 4-CYCLOHEXYL-3-(4-METHOXYPHENYL)-4,5-DIHYDRO-1H-1,2,4-TRIAZOLE-5-THIONE
- CB13557
- 4-cyclohexyl-3-(4-methoxyphenyl)-1H-1,2,4-triazole-5-thione
- H34921
- AKOS000116287
- CHEMBL1477595
- SR-01000525644-1
- EN300-03417
- MLS000108277
- SR-01000521941-1
- HMS2189O24
- AG-205/13061143
- 4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol
-
- MDL： MFCD01819965
- Inchi： 1S/C15H19N3OS/c1-19-13-9-7-11(8-10-13)14-16-17-15(20)18(14)12-5-3-2-4-6-12/h7-10,12H,2-6H2,1H3,(H,17,20)
- InChI Key： NSAJUYMRPAVLGA-UHFFFAOYSA-N
- SMILES： S=C1NN=C(C2C=CC(=CC=2)OC)N1C1CCCCC1
Computed Properties
- Exact Mass: 289.12488341Da
- Monoisotopic Mass: 289.12488341Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 385
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 69Ų
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C996148-50mg |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
309272-77-3 | 50mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C996148-100mg |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
309272-77-3 | 100mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C996148-500mg |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
309272-77-3 | 500mg |
$ 320.00 | 2022-06-06 | ||
| Chemenu | CM516747-1g |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
309272-77-3 | 97% | 1g |
$132 | 2022-09-29 | |
| Chemenu | CM516747-5g |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
309272-77-3 | 97% | 5g |
$348 | 2022-09-29 | |
| abcr | AB415214-500 mg |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
309272-77-3 | 500MG |
€165.80 | 2023-02-03 | ||
| abcr | AB415214-1 g |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
309272-77-3 | 1g |
€197.30 | 2023-04-24 | ||
| abcr | AB415214-500mg |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol; . |
309272-77-3 | 500mg |
€173.00 | 2025-02-15 | ||
| abcr | AB415214-1g |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol; . |
309272-77-3 | 1g |
€197.00 | 2025-02-15 | ||
| Enamine | EN300-03417-0.05g |
4-cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol |
309272-77-3 | 95.0% | 0.05g |
$29.0 | 2025-02-19 |
4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
309272-77-3 (4-Cyclohexyl-5-(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol) Related Products
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